Cas no 13434-19-0 (2-(2-hydroxyethyl)-1-(prop-2-yn-1-yl)pyridinium bromide)

• Product Name: 2-(2-hydroxyethyl)-1-(prop-2-yn-1-yl)pyridinium bromide
• CAS No: 13434-19-0
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 1243072
• PubChem ID: 202867
• Update Time: 2025-04-20

2-(2-hydroxyethyl)-1-(prop-2-yn-1-yl)pyridinium bromide Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxyethyl)-1-(prop-2-yn-1-yl)pyridinium bromide
• 2-(1-prop-2-ynylpyridin-1-ium-2-yl)ethanol,bromide
• 2-(2-HYDROXYETHYL)-1-(PROP-2-YN-1-YL)PYRIDIN-1-IUM BROMIDE
• DTXSID30928581
• 2-beta-Hydroxyethyl-N-propargyl pyridinium bromide
• Pyridinium, 2-(2-hydroxyethyl)-1-(2-propynyl)-, bromide
• 13434-19-0

• Inchi： 1S/C10H12NO.BrH/c1-2-7-11-8-4-3-5-10(11)6-9-12;/h1,3-5,8,12H,6-7,9H2;1H/q+1;/p-1
• InChI Key： CMNNGWCADQQUTA-UHFFFAOYSA-M
• SMILES： [Br-].OCCC1C=CC=C[N+]=1CC#C

Computed Properties

• Exact Mass: 228.9163
• Monoisotopic Mass: 241.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 23.78